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Compound of Interest

2-Chloro-4-fluoro-N-
Compound Name:
methylaniline;hydrochloride

CAS No.: 2402837-60-7

Cat. No.: B2815798

Get Quote

\ J

Precision Characterization, Synthesis, and Pharmaceutical Applications

Executive Summary

2-Chloro-4-fluoro-N-methylaniline hydrochloride is a specialized fluorinated aniline intermediate
used critically in the synthesis of small molecule kinase inhibitors and agrochemicals. Its
structural motif—combining an electron-withdrawing fluorine at the para position and a steric
chlorine at the ortho position—modulates the metabolic stability and lipophilicity of drug
candidates.

This guide provides a definitive technical breakdown of its physicochemical properties,
validated synthesis protocols, and analytical characterization standards, designed for medicinal
chemists and process engineers.

Physicochemical Identity & Molecular Weight

The molecular weight of the hydrochloride salt is derived from the free base stoichiometry plus
a single equivalent of hydrogen chloride. In precision stoichiometry, the isotopic distribution of
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Chlorine (

VS

) significantly impacts mass spectrometry analysis.

Data Table

Property

Specification

Compound Name

2-Chloro-4-fluoro-N-methylaniline Hydrochloride

Free Base CAS

823189-16-8

Salt CAS

Not widely indexed (Custom Synthesis)

Free Base Formula

Salt Formula (

)
Free Base MW 159.59 g/mol
HCI Salt MW 196.05 g/mol

Physical State

White to off-white crystalline solid (Salt)

Solubility

Soluble in Water, Methanol, DMSO; Insoluble in

Hexanes

Molecular Weight Calculation (Stoichiometry)

For process chemistry calculations, use the 196.05 g/mol value.

e Free Base (

):
e Hydrochloride (
):

o Total:
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Synthesis Strategy

The synthesis of 2-Chloro-4-fluoro-N-methylaniline requires selective mono-methylation. Direct
alkylation with methyl iodide often leads to over-methylation (forming the N,N-dimethyl
byproduct). The industry-standard protocol utilizes Reductive Amination to ensure selectivity.

Reaction Pathway

The synthesis begins with commercially available 2-Chloro-4-fluoroaniline (CAS 2106-02-7).[1]

Paraformaldehyde NaBH4 (Reduction)
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Figure 1: Selective mono-methylation pathway via reductive amination.

Detailed Protocol

Step 1: Formation of the Imine

e Charge a reaction vessel with 2-Chloro-4-fluoroaniline (1.0 eq) and Methanol (10 vol).

o Add Paraformaldehyde (1.5 eq) and Sodium Methoxide (0.2 eq) or catalytic acid.

¢ Reflux at 65°C for 2—4 hours until the starting aniline is consumed (monitor by TLC/LCMS).

Step 2: Reduction

Cool the mixture to 0°C.

Slowly add Sodium Borohydride (NaBH4) (1.5 eq) portion-wise to control hydrogen
evolution.

Allow to warm to Room Temperature (RT) and stir for 2 hours.

Quench: Add water carefully. Extract with Ethyl Acetate.[2]
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 Purification: Dry organic layer over
, filter, and concentrate. (Yield: ~90-95% oil).

Step 3: Salt Formation

Dissolve the crude free base oil in Diethyl Ether or Dioxane.

Add 4M HCI in Dioxane (1.2 eq) dropwise at 0°C.

A white precipitate will form immediately.

Filter the solid, wash with cold ether, and dry under vacuum.

Analytical Characterization

Validating the molecular weight and identity is critical, particularly to distinguish the product
from the starting material (non-methylated) and the dimethyl impurity.

Mass Spectrometry (ESI+)

The presence of Chlorine creates a distinct isotope pattern.

Target lon (M+H): 160.03 m/z (for

).

Isotope Peak (M+2+H): 162.03 m/z (for

).

Pattern: You must observe a 3:1 ratio between the 160 and 162 peaks.

Note: If you see a peak at 146 m/z, it is unreacted starting material. If 174 m/z, it is the
dimethyl impurity.

Analytical Decision Tree
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Sample: White Solid

'
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Figure 2: QC workflow for identifying impurities vs. target compound.

1H NMR Expectations (DMSO-d6)

e N-Methyl Group: A singlet or doublet (if coupling to NH) around 2.7 — 2.9 ppm.
o Amine Proton (NH): Broad singlet (exchangeable with
).
o Aromatic Region: Three protons with complex splitting due to F-H coupling (
) and CI positioning.
Handling & Stability
» Hygroscopicity: Hydrochloride salts of anilines can be hygroscopic. Store in a desiccator.

o Stability: The free base is prone to oxidation (turning brown/red) upon air exposure. The HCI
salt is significantly more stable and is the preferred form for long-term storage.
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o Safety: Fluorinated anilines are potential skin irritants and toxic if swallowed. Use standard
PPE (Gloves, Goggles, Fume Hood).

References
e Fluorochem. (2024). 2-Chloro-4-fluoro-N-methylaniline Product Sheet. Retrieved from

¢ Synthon Chemicals. (2024). Intermediates for Organic Synthesis: 2-Chloro-4-fluoro-N-
methylaniline. Retrieved from

¢ PubChem. (2024). 2-Chloro-4-fluoroaniline (Starting Material Data). National Library of
Medicine. Retrieved from

¢ Google Patents. (2015). Manufacturing method for halogen substituted N-methylaniline
(KR101983364B1). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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